Cas no 325168-04-5 (methyl 2-(4-aminophenyl)carbamoylacetate)

methyl 2-(4-aminophenyl)carbamoylacetate structure
325168-04-5 structure
Product Name:methyl 2-(4-aminophenyl)carbamoylacetate
CAS No:325168-04-5
MF:C10H12N2O3
MW:208.213882446289
MDL:MFCD24565120
CID:292939
PubChem ID:58780855
Update Time:2025-04-19

methyl 2-(4-aminophenyl)carbamoylacetate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[(4-aminophenyl)amino]-3-oxo-, methyl ester
    • methyl 3-(4-aminoanilino)-3-oxopropanoate
    • methyl 2-(4-aminophenyl)carbamoylacetate
    • SCHEMBL5347276
    • EN300-9418967
    • METHYL 2-[(4-AMINOPHENYL)CARBAMOYL]ACETATE
    • DTXSID20730014
    • 325168-04-5
    • MDL: MFCD24565120
    • Inchi: 1S/C10H12N2O3/c1-15-10(14)6-9(13)12-8-4-2-7(11)3-5-8/h2-5H,6,11H2,1H3,(H,12,13)
    • InChI Key: AMBNNUHYEFBYNF-UHFFFAOYSA-N
    • SMILES: O(C)C(CC(NC1C=CC(=CC=1)N)=O)=O

Computed Properties

  • Exact Mass: 208.08486
  • Monoisotopic Mass: 208.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 81.42

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